Cas no 1368473-23-7 (1-Butyryl-1H-indole-3-carboxylic acid)

• Product Name: 1-Butyryl-1H-indole-3-carboxylic acid
• CAS No: 1368473-23-7
• MF: C₁₃H₁₃NO₃
• MW: 231.247223615646
• CID: 5058227
• Update Time: 2025-05-22

1-Butyryl-1H-indole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Butyryl-1H-indole-3-carboxylic acid

• Inchi： 1S/C13H13NO3/c1-2-5-12(15)14-8-10(13(16)17)9-6-3-4-7-11(9)14/h3-4,6-8H,2,5H2,1H3,(H,16,17)
• InChI Key： YMBQOEKDEGRFFP-UHFFFAOYSA-N
• SMILES： O=C(CCC)N1C=C(C(=O)O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 316
• XLogP3: 2.2
• Topological Polar Surface Area: 59.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1-Butyryl-1H-indole-3-carboxylic acid

1-Butyryl-1H-indole-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1368473-23-7, commonly referred to as 1-Butyryl-1H-indole-3-carboxylic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of indole, a heterocyclic aromatic compound, and incorporates a butyroyl group at the 1-position and a carboxylic acid group at the 3-position. Its unique structure endows it with intriguing chemical properties and potential biological activities, making it a subject of interest for researchers worldwide.

1-Butyryl-1H-indole-3-carboxylic acid is notable for its structural complexity, which includes a fused bicyclic system comprising an indole ring and an esterified butyroyl moiety. This configuration not only enhances its stability but also contributes to its ability to interact with various biological targets. Recent studies have highlighted its potential as a lead compound in drug discovery, particularly in the development of agents targeting neurodegenerative diseases and cancer.

One of the most promising aspects of 1-Butyryl-1H-indole-3-carboxylic acid is its demonstrated ability to modulate key cellular pathways. For instance, research published in *Nature Communications* revealed that this compound can inhibit the activity of certain kinases involved in cell proliferation and survival. This finding underscores its potential as a therapeutic agent in oncology, where kinase inhibitors play a pivotal role in combating cancer progression.

In addition to its pharmacological applications, 1-Butyryl-1H-indole-3-carboxylic acid has also been explored for its role in enzyme inhibition and receptor binding. A study conducted at the University of California, San Francisco, demonstrated that this compound exhibits potent inhibitory effects on histone deacetylases (HDACs), enzymes that are implicated in epigenetic regulation. By inhibiting HDACs, this compound could potentially be used to treat conditions such as Alzheimer's disease and other neurodegenerative disorders.

The synthesis of 1-Butyryl-1H-indole-3-carboxylic acid involves a multi-step process that combines principles from organic synthesis and catalysis. Researchers at the Massachusetts Institute of Technology have developed an efficient method for its preparation using microwave-assisted reactions, which significantly reduces reaction times while maintaining high yields. This advancement not only facilitates large-scale production but also opens avenues for further structural modifications to enhance its bioavailability and efficacy.

Another area where 1-Butyryl-1H-indole-3-carboxylic acid has shown promise is in the realm of chemical biology. Its ability to act as a substrate for various enzymes makes it an invaluable tool for studying enzyme mechanisms and kinetics. For example, scientists at the University of Cambridge have utilized this compound to investigate the catalytic activity of cytochrome P450 enzymes, which are critical in drug metabolism.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of 1-butrylindole derivatives with greater accuracy. Using molecular docking simulations, scientists at Pfizer Inc. have identified optimal binding modes for this compound against several drug targets, paving the way for rational drug design.

In conclusion, CAS No. 1368473-23-7, or 1-butrylindole derivative, represents a fascinating molecule with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its ability to modulate key biological processes, positions it as a valuable asset in both academic research and industrial drug development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of medicinal chemistry.